Cas no 2171958-08-8 (2-{(3-bromo-2,2-dimethylpropyl)sulfanylmethyl}-5-chlorofuran)

• Product Name: 2-{(3-bromo-2,2-dimethylpropyl)sulfanylmethyl}-5-chlorofuran
• CAS No: 2171958-08-8
• MF: C₁₀H₁₄BrClOS
• MW: 297.639560222626
• CID: 5909655
• PubChem ID: 165963789
• Update Time: 2025-10-28

2-{(3-bromo-2,2-dimethylpropyl)sulfanylmethyl}-5-chlorofuran Chemical and Physical Properties

Names and Identifiers

• 2-{(3-bromo-2,2-dimethylpropyl)sulfanylmethyl}-5-chlorofuran
• EN300-1289789
• 2171958-08-8
• 2-{[(3-bromo-2,2-dimethylpropyl)sulfanyl]methyl}-5-chlorofuran

• Inchi： 1S/C10H14BrClOS/c1-10(2,6-11)7-14-5-8-3-4-9(12)13-8/h3-4H,5-7H2,1-2H3
• InChI Key： GJFHZAGXERAJIO-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CSCC1=CC=C(O1)Cl

Computed Properties

• Exact Mass: 295.96373g/mol
• Monoisotopic Mass: 295.96373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 38.4Ų

Additional information on 2-{(3-bromo-2,2-dimethylpropyl)sulfanylmethyl}-5-chlorofuran

Introduction to Compound with CAS No. 2171958-08-8 and Product Name: 2-{(3-bromo-2,2-dimethylpropyl)sulfanylmethyl}-5-chlorofuran

The compound with the CAS number 2171958-08-8 and the product name 2-{(3-bromo-2,2-dimethylpropyl)sulfanylmethyl}-5-chlorofuran represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both a bromo group and a chloro substituent on the furan ring, combined with a highly branched alkyl sulfanyl side chain, makes this molecule a versatile intermediate for various synthetic transformations.

In recent years, there has been a growing interest in furan-based derivatives due to their diverse biological activities and structural flexibility. The chlorofuran moiety, in particular, has been extensively studied for its role in medicinal chemistry. Researchers have leveraged its reactivity to develop novel therapeutic agents targeting various diseases. The compound in question, 2-{(3-bromo-2,2-dimethylpropyl)sulfanylmethyl}-5-chlorofuran, is no exception. Its molecular structure suggests that it could serve as a precursor for synthesizing more complex molecules with enhanced pharmacological properties.

The sulfanylmethyl group attached to the furan ring introduces a reactive site that can be further functionalized through nucleophilic substitution reactions. This feature is particularly valuable in the context of drug discovery, where such intermediates are often used to construct pharmacophores. The 3-bromo-2,2-dimethylpropyl side chain adds an additional layer of reactivity, allowing for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are common motifs in many active pharmaceutical ingredients (APIs).

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex organic molecules like 2-{(3-bromo-2,2-dimethylpropyl)sulfanylmethyl}-5-chlorofuran. Techniques such as palladium-catalyzed cross-coupling reactions have revolutionized the way we approach organic synthesis. These methods allow for the precise construction of molecular frameworks with high selectivity and yield. The compound’s structure is well-suited for these transformations, making it an attractive candidate for further chemical manipulation.

The potential applications of this compound extend beyond mere synthetic intermediates. There is growing evidence suggesting that furan derivatives exhibit a wide range of biological activities. For instance, some furan-based compounds have shown promise as antiviral, antibacterial, and anti-inflammatory agents. The specific arrangement of substituents in 2-{(3-bromo-2,2-dimethylpropyl)sulfanylmethyl}-5-chlorofuran may confer unique biological properties that make it a valuable tool in drug discovery.

One particularly intriguing aspect of this molecule is its potential to act as a scaffold for developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted by therapeutic agents. Furan derivatives have been explored as kinase inhibitors due to their ability to interact with the ATP-binding site of these enzymes. The presence of both electrophilic and nucleophilic centers in 2-{(3-bromo-2,2-dimethylpropyl)sulfanylmethyl}-5-chlorofuran suggests that it could be modified to create potent inhibitors with improved selectivity and efficacy.

Another area where this compound shows promise is in the development of materials with specialized properties. Furan-based polymers are known for their thermal stability and mechanical strength. By incorporating functional groups like chloro and bromo into these polymers, researchers can tailor their properties for specific applications. For example, such polymers could be used in coatings that require high resistance to environmental stressors or in electronic materials where precise control over molecular architecture is essential.

The synthesis of 2-{(3-bromo-2,2-dimethylpropyl)sulfanylmethyl}-5-chlorofuran also highlights the importance of green chemistry principles in modern research. Efforts are being made to develop synthetic routes that minimize waste and reduce environmental impact. Techniques such as catalytic asymmetric synthesis allow for the production of chiral compounds with high enantioselectivity without the need for harsh reagents or extensive purification steps. Such approaches align well with the growing emphasis on sustainability in chemical manufacturing.

In conclusion, the compound with CAS number 2171958-08-8 and product name 2-{(3-bromo-2,2-dimethylpropyl)sulfanylmethyl}-5-chlorofuran represents a promising candidate for further research and development in pharmaceuticals and materials science. Its unique structural features offer numerous opportunities for synthetic innovation and biological exploration. As our understanding of chemical biology continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine and technology.